Cas no 1804266-99-6 (Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate)

• Product Name: Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate
• CAS No: 1804266-99-6
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4795881
• Update Time: 2025-05-19

Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(15)11(13)10-5-8(6-14)3-4-9(10)12(16)17-2/h3-5,11H,6H2,1-2H3
• InChI Key： FMGNCVXMDDRMDS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(CCl)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate

Comprehensive Overview of Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate (CAS No. 1804266-99-6)

Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate, with the CAS number 1804266-99-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure, combining a benzoate ester backbone with reactive functional groups such as bromo and chloromethyl substituents. These characteristics make it a versatile building block for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The growing interest in Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate is driven by its potential role in the development of novel therapeutic agents. Researchers are increasingly exploring its utility in creating small-molecule inhibitors and bioconjugates, which are critical in targeting specific biological pathways. The compound's reactive sites allow for further functionalization, enabling chemists to tailor its properties for specific applications. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where customized molecular designs are paramount.

In addition to its pharmaceutical applications, CAS 1804266-99-6 is also being investigated for its potential in advanced material synthesis. The integration of halogenated groups into polymer chains or coatings can enhance properties such as durability, thermal stability, and chemical resistance. This makes the compound a candidate for use in high-performance materials, which are in high demand across industries like electronics, aerospace, and renewable energy. As sustainability becomes a global priority, the development of such materials is a key focus area.

From a synthetic chemistry perspective, the preparation of Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as column chromatography and spectroscopic analysis (e.g., NMR, IR) are commonly employed to characterize the compound. These methods ensure that the final product meets the stringent quality standards required for research and industrial use.

The compound's CAS registry number (1804266-99-6) serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks. This is particularly important for researchers and manufacturers who need to comply with international safety and environmental guidelines. As the chemical industry moves toward greater transparency and accountability, accurate documentation of compounds like Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate is essential.

Looking ahead, the demand for specialty chemicals like CAS 1804266-99-6 is expected to rise, driven by advancements in biotechnology and nanotechnology. Its role in enabling innovative solutions for healthcare and materials science underscores its importance in modern chemistry. For researchers and industry professionals, staying updated on the latest developments related to this compound is crucial for leveraging its full potential.

In summary, Methyl 2-(1-bromo-2-oxopropyl)-4-(chloromethyl)benzoate (CAS No. 1804266-99-6) represents a valuable tool in synthetic chemistry, with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity profile make it a subject of ongoing research, reflecting the dynamic nature of chemical innovation. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.